Cas no 2171737-47-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid
• CAS No: 2171737-47-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5748466
• PubChem ID: 165802864
• Update Time: 2025-05-24

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2171737-47-4
• EN300-1484998
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}pent-4-enoic acid
• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid

• Inchi： 1S/C28H26N2O5/c1-3-8-24(27(32)33)29-26(31)18-14-13-17(2)25(15-18)30-28(34)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h3-7,9-15,23-24H,1,8,16H2,2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JVNXNEHFUHRUNH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(NC(C(=O)O)CC=C)=O)C=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid

Compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic Acid (CAS No: 2171737-47-4)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid, with CAS number 2171737-47-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl-substituted phenyl ring, and a pentenoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in modulating the chemical reactivity and stability of the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for advanced materials. The pentenoic acid moiety contributes to the molecule's versatility, enabling it to participate in various biochemical reactions and interactions. Researchers have explored its ability to form stable amide bonds, making it a valuable building block in the synthesis of bioactive molecules and polymers.

The methyl substitution on the phenyl ring enhances the compound's lipophilicity, which is crucial for its solubility in organic solvents and its ability to cross biological membranes. This property has been leveraged in the development of drug candidates with improved bioavailability. Moreover, the Fmoc group not only serves as a protective element during synthesis but also imparts unique electronic properties that can be exploited in optoelectronic applications.

Recent advancements in computational chemistry have allowed for precise modeling of this compound's molecular interactions. These studies have revealed that the spatial arrangement of the Fmoc group and the pentenoic acid moiety significantly influences the molecule's reactivity and selectivity. Such insights are invaluable for designing more efficient synthetic pathways and optimizing its performance in various applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been shown to enhance reaction efficiency and yield, making it more accessible for large-scale production. Quality control measures are critical to ensure the purity and stability of the final product, particularly given its sensitivity to environmental factors such as light and humidity.

From an environmental standpoint, researchers have investigated the biodegradability of this compound under various conditions. Preliminary findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. Further studies are underway to develop eco-friendly alternatives or methods to mitigate its environmental footprint.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pent-4-enoic acid (CAS No: 2171737-47-) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, while ongoing studies continue to uncover new possibilities for its utilization.